Cas no 392246-69-4 (1-benzoyl-3-(2-methoxyethyl)thiourea)

• Product name: 1-benzoyl-3-(2-methoxyethyl)thiourea
• CAS No: 392246-69-4
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6251799
• PubChem ID: 2143474

1-benzoyl-3-(2-methoxyethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(2-methoxyethyl)thiourea
• 392246-69-4
• N-(2-methoxyethylcarbamothioyl)benzamide
• SCHEMBL14936231
• JNYRGHUDDDZGLZ-UHFFFAOYSA-N
• F0331-0127
• N-((2-methoxyethyl)carbamothioyl)benzamide
• Z56061135
• AKOS001050928
• SR-01000237136
• SR-01000237136-1

• Inchi： 1S/C11H14N2O2S/c1-15-8-7-12-11(16)13-10(14)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H2,12,13,14,16)
• InChI Key： JNYRGHUDDDZGLZ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NCCOC

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-benzoyl-3-(2-methoxyethyl)thiourea

1-Benzoyl-3-(2-Methoxyethyl)Thiourea: A Comprehensive Overview

The compound with CAS No. 392246-69-4, commonly referred to as 1-benzoyl-3-(2-methoxyethyl)thiourea, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoyl group attached to a thiourea backbone, further substituted with a 2-methoxyethyl group. The combination of these functional groups makes it a versatile compound with potential applications in various areas of research and industry.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry and materials science. The benzoyl group in 1-benzoyl-3-(2-methoxyethyl)thiourea contributes to its aromatic character, while the 2-methoxyethyl substituent introduces hydrophilic properties, enhancing its solubility and reactivity. These properties make it an ideal candidate for exploring its role in drug design and catalysis.

In terms of synthesis, 1-benzoyl-3-(2-methoxyethyl)thiourea can be prepared through a variety of methods, including condensation reactions and nucleophilic substitution. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has also enabled precise characterization of this compound, confirming its structure and purity.

The pharmacological potential of 1-benzoyl-3-(2-methoxyethyl)thiourea has been a topic of recent interest. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in coordination chemistry.

From an environmental perspective, the biodegradability and toxicity of 1-benzoyl-3-(2-methoxyethyl)thiourea are critical considerations. Preliminary studies indicate that it is not highly toxic to aquatic organisms, but further research is needed to fully understand its environmental impact. This information is essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 1-benzoyl-3-(2-methoxyethyl)thiourea (CAS No. 392246-69-4) is a fascinating compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in the fields of organic chemistry, pharmacology, and materials science. Continued exploration into its properties and applications will undoubtedly yield further insights into its potential utility.